Cas no 52673-94-6 (3-amino-5-nitro-1-benzothiophene-2-carbonitrile)
52673-94-6 structure
Product Name:3-amino-5-nitro-1-benzothiophene-2-carbonitrile
CAS No:52673-94-6
MF:C9H5N3O2S
MW:219.219899892807
CID:1584237
Update Time:2024-09-13
3-amino-5-nitro-1-benzothiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-5-nitro-1-benzothiophene-2-carbonitrile
- 3-Amino-5-nitro-1-benzothiophen-2-carbonitril
- LogP
- 3-Amino-5-nitrobenzo[b]thiophene-2-carbonitrile
-
- Inchi: 1S/C9H5N3O2S/c10-4-8-9(11)6-3-5(12(13)14)1-2-7(6)15-8/h1-3H,11H2
- InChI Key: XTCMVQUQNXSABA-UHFFFAOYSA-N
- SMILES: C12=CC=C([N+]([O-])=O)C=C1C(N)=C(C#N)S2
Computed Properties
- Exact Mass: 219.01035
Experimental Properties
- Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: >280 °C
- Boiling Point: 493.2±45.0 °C(Predicted)
- PSA: 92.95
- pka: -2.21±0.10(Predicted)
3-amino-5-nitro-1-benzothiophene-2-carbonitrile Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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